Cas no 138713-44-7 (3-Phenylmorpholine)

• Product Name: 3-Phenylmorpholine
• CAS No: 138713-44-7
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD09608120
• CID: 1040284
• PubChem ID: 3613837
• Update Time: 2025-11-06

3-Phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 3-Phenylmorpholine
• 3-PHENYL-MORPHOLINE
• (-)-Carboxymethylcysteinsulfoxid
• (+)
• (3R)-3-phenylmorpholine
• 3-(-)-Phenyl morpholine
• 3-(3,4-dimethoxy-benzylidene)-dihydro-furan-2-one
• Carbocisteine Sulfoxide
• carbocysteine sulfoxide
• S-benzyl-L-cysteine S-oxide
• S-Benzyl-L-cystein-S-oxid
• S-Carboxymethylcystein-sulfoxid
• S-Carboxymethyl-L-cysteine-sulfoxide
• MORPHOLINE, 3-PHENYL-
• Morpholine,3-phenyl-, (3R)-
• (S)-3-Phenyl-morpholine
• AK109204
• 3-Phenyl morpholine
• 3-Phenyl-morpholine, AldrichCPR
• 6697AA
• VC30119
• NE54038
• SB11134
• AB50984
• BC600020
• BB 0260819
• A19124
• 572P035
• Z1274177556
• Z1097086259
• (r)-3-phenyl-morpholine
• SY069429
• CS-0030635
• RAC 3-PHENYL-MORPHOLINE
• Morpholine,3-phenyl-
• F8880-8537
• EN300-95591
• SCHEMBL1333528
• DTXSID90930201
• 138713-44-7
• AKOS009159318
• AB62678
• MFCD09608120
• SY077207
• DB-013649
• A853995
• MFCD11016233
• OTAVA-BB 1055999
• DA-10881
• MFCD11016232
• FS-2526
• AMY21607

• MDL： MFCD09608120
• Inchi： 1S/C10H13NO/c1-2-4-9(5-3-1)10-8-12-7-6-11-10/h1-5,10-11H,6-8H2
• InChI Key： MHZXKVPCJBPNKI-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• XLogP3: 1

Experimental Properties

• PSA: 21.26

3-Phenylmorpholine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 3-Phenylmorpholine

3-Phenylmorpholine: A Comprehensive Overview

3-Phenylmorpholine (CAS No. 138713-44-7) is a versatile organic compound that has garnered significant attention in various fields, including pharmaceuticals, materials science, and catalysis. This compound, characterized by its unique morpholine ring structure substituted with a phenyl group, exhibits a wide range of applications and properties that make it a valuable molecule in both academic and industrial research.

The morpholine core of 3-Phenylmorpholine is a six-membered ring containing one oxygen atom and one nitrogen atom, which contributes to its amine-like properties. The substitution of a phenyl group at the 3-position introduces additional aromaticity and electronic effects, enhancing its reactivity and versatility. Recent studies have highlighted the potential of 3-Phenylmorpholine in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic profiles.

One of the most promising applications of 3-Phenylmorpholine lies in its role as a building block for more complex molecules. Researchers have utilized this compound to synthesize a variety of heterocyclic compounds, which are essential in the development of new drugs. For instance, derivatives of 3-Phenylmorpholine have been explored as potential inhibitors of enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

In addition to its pharmaceutical applications, 3-Phenylmorpholine has also found use in materials science. Its ability to form stable complexes with metal ions has led to its incorporation into coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties, such as high surface area and porosity, making them ideal for gas storage and catalysis.

The synthesis of 3-Phenylmorpholine has been optimized over the years, with researchers developing efficient methods to produce this compound on a large scale. One popular approach involves the reaction of morpholine with phenylating agents under specific conditions. Recent advancements in catalytic methods have further improved the yield and purity of 3-Phenylmorpholine, making it more accessible for industrial applications.

From a toxicological perspective, 3-Phenylmorpholine has been subjected to rigorous safety assessments. Studies indicate that it exhibits low toxicity when used within recommended limits, making it suitable for applications where human exposure is a concern. However, ongoing research continues to evaluate its long-term effects and environmental impact.

In conclusion, 3-Phenylmorpholine (CAS No. 138713-44-7) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule in future innovations. As research into this compound progresses, we can expect even more groundbreaking discoveries that will further enhance its role in science and industry.